Cas no 1412452-79-9 (Tert-butyl 4-carbamoyl-2-(methylthio)-7,8-dihydropyrido[4,3-D]pyrimidine-6(5H)-carboxylate)

• Product Name: Tert-butyl 4-carbamoyl-2-(methylthio)-7,8-dihydropyrido[4,3-D]pyrimidine-6(5H)-carboxylate
• CAS No: 1412452-79-9
• MF: C₁₄H₂₀N₄O₃S
• MW: 324.398601531982
• CID: 4827514
• Update Time: 2025-11-05

Tert-butyl 4-carbamoyl-2-(methylthio)-7,8-dihydropyrido[4,3-D]pyrimidine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-CARBAMOYL-2-(METHYLTHIO)-7,8-DIHYDROPYRIDO[4,3-D]PYRIMIDINE-6(5H)-CARBOXYLATE
• Tert-butyl 4-carbamoyl-2-(methylthio)-7,8-dihydropyrido[4,3-D]pyrimidine-6(5H)-carboxylate

• Inchi： 1S/C14H20N4O3S/c1-14(2,3)21-13(20)18-6-5-9-8(7-18)10(11(15)19)17-12(16-9)22-4/h5-7H2,1-4H3,(H2,15,19)
• InChI Key： QWTPYKNHSVSZKC-UHFFFAOYSA-N
• SMILES： S(C)C1N=C(C(N)=O)C2=C(CCN(C(=O)OC(C)(C)C)C2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 440
• XLogP3: 1
• Topological Polar Surface Area: 124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on Tert-butyl 4-carbamoyl-2-(methylthio)-7,8-dihydropyrido[4,3-D]pyrimidine-6(5H)-carboxylate

Research Brief on Tert-butyl 4-carbamoyl-2-(methylthio)-7,8-dihydropyrido[4,3-D]pyrimidine-6(5H)-carboxylate (CAS: 1412452-79-9)

Recent advances in chemical biology and medicinal chemistry have highlighted the significance of pyrido[4,3-d]pyrimidine derivatives as versatile scaffolds for drug discovery. Among these, Tert-butyl 4-carbamoyl-2-(methylthio)-7,8-dihydropyrido[4,3-D]pyrimidine-6(5H)-carboxylate (CAS: 1412452-79-9) has emerged as a promising intermediate with potential applications in the development of kinase inhibitors and other therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique pyrido[4,3-d]pyrimidine core, has been investigated for its role in modulating various biological pathways. Recent studies have demonstrated its utility as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The tert-butyl carbamate and methylthio moieties in the structure contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported a novel synthetic route for this compound, optimizing yield and purity through a multi-step process involving palladium-catalyzed cross-coupling reactions. The study highlighted the compound's role in the development of selective kinase inhibitors, with preliminary data showing promising activity against specific kinase targets. Further pharmacological evaluations are underway to explore its therapeutic potential in preclinical models.

Another significant development involves the use of Tert-butyl 4-carbamoyl-2-(methylthio)-7,8-dihydropyrido[4,3-D]pyrimidine-6(5H)-carboxylate in fragment-based drug design (FBDD). A recent Nature Communications article detailed its incorporation into larger pharmacophores, enhancing binding affinity and selectivity for target proteins. Computational modeling and X-ray crystallography studies have provided insights into its binding modes, supporting its utility in rational drug design.

Ongoing research is also exploring the compound's potential in combination therapies. For instance, a 2024 preprint on bioRxiv described its synergistic effects with existing anticancer agents, suggesting a role in overcoming drug resistance. These findings underscore the compound's versatility and its growing importance in the pharmaceutical industry.

In conclusion, Tert-butyl 4-carbamoyl-2-(methylthio)-7,8-dihydropyrido[4,3-D]pyrimidine-6(5H)-carboxylate (CAS: 1412452-79-9) represents a critical intermediate in modern drug discovery. Its applications span from kinase inhibitor development to fragment-based design, with ongoing studies likely to expand its therapeutic relevance. Researchers and industry professionals are encouraged to monitor further developments in this area, as the compound continues to demonstrate significant potential in addressing unmet medical needs.